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Compound of Interest

Compound Name: 4-Propylcyclohexanone

Cat. No.: B1345700

For immediate release: Accurate and safe disposal of chemical waste is paramount in any
research and development setting. This document provides essential guidance for the proper
disposal of 4-Propylcyclohexanone, ensuring the safety of laboratory personnel and
compliance with environmental regulations. Adherence to these procedures is critical for
maintaining a safe laboratory environment and preventing harm to the ecosystem.

4-Propylcyclohexanone is a combustible liquid that is irritating to the skin and may cause an
allergic skin reaction.[1] Furthermore, it is harmful to aquatic life with long-lasting effects.[1]
Due to these properties, 4-Propylcyclohexanone and materials contaminated with it must be
treated as hazardous waste. Under no circumstances should this chemical be disposed of
down the drain.[2]

Key Safety and Disposal Information

A summary of the key safety and disposal parameters for 4-Propylcyclohexanone is provided
in the table below. This information is critical for the correct handling and disposal of this
substance.
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Property Value Citation

Flash Point 86 °C (186.8 °F) - Closed Cup [3]

H315: Causes skin
irritationH317: May cause an

GHS Hazard Statements allergic skin reactionH412: [1][3]
Harmful to aquatic life with

long lasting effects

GHS Precautionary P261, P264, P272, P273, 3]
Statements P280, P302 + P352
Storage Class 10: Combustible liquids [3]

_ As hazardous waste. Do not
Disposal _ . [21[4]
dispose down the drain.

Step-by-Step Disposal Protocol

The following procedure outlines the necessary steps for the safe collection and disposal of 4-
Propylcyclohexanone waste in a laboratory setting. This workflow is designed to ensure
compliance with standard safety practices and regulatory requirements.
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1. Waste Identification
Identify 4-Propylcyclohexanone waste
(liquid, solid, or contaminated materials).

:

2. Select Proper Container
Use a chemically compatible, leak-proof container
with a secure screw-top cap. The original container
is often a good choice.

'

3. Label Container
Affix a '"Hazardous Waste' label.
Clearly write '4-Propylcyclohexanone' and
list all constituents if it is a mixture.

'

4. Collect Waste
Add waste to the container.
Keep the container closed except when adding waste.
Do not overfill; leave at least 10% headspace.

'

5. Storage
Store in a designated Satellite Accumulation Area (SAA).
Segregate from incompatible materials (e.g., oxidizers).
Use secondary containment.

6. Request Disposal
Once the container is full, or waste is no longer

being generated, schedule a pickup with your
institution's Environmental Health & Safety (EHS) office.

Click to download full resolution via product page

Figure 1. Disposal workflow for 4-Propylcyclohexanone waste.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1345700?utm_src=pdf-body-img
https://www.benchchem.com/product/b1345700?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Experimental Protocols

While this document focuses on disposal, it is important to remember that proper handling
during experimentation is the first step in waste minimization and safety. Always consult the
Safety Data Sheet (SDS) for 4-Propylcyclohexanone before use to familiarize yourself with
safe handling procedures, required personal protective equipment (PPE), and emergency
protocols.

For detailed experimental procedures involving this chemical, refer to your institution's specific
research protocols and standard operating procedures. The synthesis of 4-
Propylcyclohexanone can be achieved via the catalytic hydrogenation of 4-propylphenol. This
process typically involves reacting 4-propylphenol with hydrogen gas in water at elevated
temperature and pressure in the presence of a catalyst. The resulting product is then extracted
using a solvent like ethyl acetate.

By following these guidelines, researchers and laboratory professionals can ensure the safe
and responsible disposal of 4-Propylcyclohexanone, contributing to a culture of safety and
environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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